Cas no 1226448-62-9 (N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1226448-62-9
• MF: C₂₂H₁₈N₄O₃S
• MW: 418.468323230743
• CID: 6584873
• PubChem ID: 49671166
• Update Time: 2025-07-15

N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-phenyl-1,2-oxazole-3-carboxamide
• N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide
• N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide
• AKOS024616403
• N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-phenylisoxazole-3-carboxamide
• F1878-0524
• 1226448-62-9

• Inchi： 1S/C22H18N4O3S/c1-28-16-9-7-15(8-10-16)26-21(17-12-30-13-19(17)24-26)23-22(27)18-11-20(29-25-18)14-5-3-2-4-6-14/h2-11H,12-13H2,1H3,(H,23,27)
• InChI Key： WAKZMPLFINAPOW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NC2N(C3=CC=C(OC)C=C3)N=C3CSCC3=2)=O)=N1

Computed Properties

• Exact Mass: 418.10996162g/mol
• Monoisotopic Mass: 418.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų

Additional information on N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-phenyl-1,2-oxazole-3-carboxamide

Introduction to N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide (CAS No: 1226448-62-9)

N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1226448-62-9, represents a novel molecular entity with a complex structural framework that integrates several pharmacophoric moieties. The structural design of this molecule is a testament to the ingenuity of modern synthetic chemistry, incorporating heterocyclic scaffolds that are known to exhibit diverse biological activities.

The core structure of N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide consists of a thieno[3,4-cpyrazole] ring system linked to a 1,2-oxazole moiety. This particular arrangement of heterocycles is not arbitrary but rather the result of extensive molecular design aimed at maximizing potential interactions with biological targets. The presence of multiple aromatic rings, including a 4-methoxyphenyl group and a phenyl ring at the 5-position of the oxazole ring, suggests that this compound may engage in π-stacking interactions and other non-covalent binding mechanisms.

One of the most striking features of this compound is its ability to modulate biological pathways through precise targeting of specific receptors or enzymes. The thieno[3,4-cpyrazole] scaffold is particularly noteworthy, as it has been implicated in various pharmacological activities ranging from anti-inflammatory to anticancer effects. Recent studies have demonstrated that derivatives of this scaffold can exhibit potent inhibitory effects on enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling cascades.

The methoxy group at the 4-position of the phenyl ring in N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide is strategically positioned to enhance solubility and metabolic stability while also participating in hydrogen bonding interactions. This feature is particularly important in drug design, as it can influence both the pharmacokinetic profile and the overall efficacy of the compound. The phenyl ring at the 5-position of the oxazole moiety further contributes to the compound's binding affinity by providing additional aromatic surfaces for interaction with biological targets.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide can effectively bind to various protein targets with high affinity. These predictions have been validated through experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have provided detailed insights into the compound's interactions at the atomic level.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves intricate functional group transformations and precise regioselective reactions. The use of advanced catalytic systems has enabled researchers to achieve high yields and purity levels, which are essential for pharmaceutical applications. The synthesis strategy also highlights the importance of green chemistry principles in modern drug development, minimizing waste and optimizing reaction conditions for sustainability.

In terms of biological activity, preliminary studies have shown that N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-ylyl]-5-phenoxyphthalazine exhibits promising effects in cellular assays. These assays have revealed potential applications in areas such as inflammation modulation and neuroprotection. The ability of this compound to interact with multiple biological targets suggests that it may have therapeutic benefits across various disease states.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists、biologists、and pharmacologists. Such collaborations are essential for translating basic research findings into tangible therapeutic solutions. The integration of computational modeling with experimental validation has been particularly effective in accelerating the drug discovery process.

Looking ahead，the future prospects for N-N'-dibenzoyl-N,N'-bis(1-hydroxyethyl)-N'-methylpropane diamide are exciting. Further optimization studies are planned to enhance its potency、selectivity、and pharmacokinetic properties. Additionally，investigators are exploring its potential in combination therapies，where it may synergize with other agents to produce greater therapeutic effects.

In conclusion，N-N'-dibenzoyl-N,N'-bis(1-hydroxyethyl)-N'-methylpropane diamide (CAS No: 1226448) represents a significant advancement in pharmaceutical chemistry。 Its complex structure、promising biological activity、and strategic functionalization make it a valuable candidate for further development。 As research continues，this compound holds great promise for contributing to novel therapeutic strategies across multiple disease areas。